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Compound of Interest

Compound Name: ICCB-19 hydrochloride

Cat. No.: B1381050

Technical Support Center: ICCB-19 Hydrochloride

Welcome to the technical support center for ICCB-19 Hydrochloride. This resource provides
researchers, scientists, and drug development professionals with comprehensive
troubleshooting guides and frequently asked questions (FAQSs) to ensure the successful design
and execution of experiments involving this compound. Our focus is on identifying and
controlling for potential confounding variables to generate robust and reproducible data.

Frequently Asked Questions (FAQS)

Q1: What is the primary mechanism of action for ICCB-19 Hydrochloride?

Al: ICCB-19 Hydrochloride is a potent and selective ATP-competitive inhibitor of Glycogen
Synthase Kinase 3 Beta (GSK-3[3). By binding to the kinase domain, it prevents the
phosphorylation of downstream substrates, thereby modulating a variety of cellular signaling
pathways. Its hydrochloride salt form enhances its solubility and stability in aqueous solutions
for experimental use.

Q2: In which signaling pathways is GSK-3[3, the target of ICCB-19, involved?

A2: GSK-3p is a critical kinase involved in numerous signaling cascades. The primary
pathways affected by ICCB-19 administration include the Wnt/3-catenin pathway, the
PI3K/Akt/mTOR pathway, and insulin signaling. Its inhibition can impact cellular processes
such as proliferation, differentiation, apoptosis, and metabolic regulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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